Cas no 477500-60-0 (ethyl 3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate
• CAS No: 477500-60-0
• MF: C₁₉H₁₄F₃NO₄
• MW: 377.313975811005
• CID: 6089731
• PubChem ID: 7117052
• Update Time: 2025-05-20

ethyl 3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate
• ethyl 3-(3-(trifluoromethyl)benzamido)benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[[3-(trifluoromethyl)benzoyl]amino]-, ethyl ester
• F0666-1569
• 477500-60-0
• AKOS024594562
• ethyl 3-[3-(trifluoromethyl)benzamido]-1-benzofuran-2-carboxylate
• ethyl 3-[[3-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxylate
• AB00684898-01

• Inchi： 1S/C19H14F3NO4/c1-2-26-18(25)16-15(13-8-3-4-9-14(13)27-16)23-17(24)11-6-5-7-12(10-11)19(20,21)22/h3-10H,2H2,1H3,(H,23,24)
• InChI Key： JSMPKYFRKBAUBY-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(C(F)(F)F)=C2)=C1C(OCC)=O

Computed Properties

• Exact Mass: 377.08749241g/mol
• Monoisotopic Mass: 377.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 68.5Ų

Additional information on ethyl 3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxylate

Introduction to Ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate (CAS No. 477500-60-0)

Ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate (CAS No. 477500-60-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, including a benzofuran core and a trifluoromethyl-substituted benzamido group, exhibits a range of interesting properties that make it a valuable candidate for various research and development activities.

The chemical structure of ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate is composed of a benzofuran ring, which is a heterocyclic aromatic compound with a five-membered ring containing an oxygen atom. The presence of the trifluoromethyl group on the benzamido moiety imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. This combination of structural elements makes it an intriguing subject for both synthetic and medicinal chemistry studies.

Recent research has highlighted the potential of ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel pharmaceutical agents. The trifluoromethyl group, known for its strong electron-withdrawing properties, can enhance the metabolic stability and bioavailability of drug candidates. This makes the compound particularly useful in the development of drugs targeting specific enzymes or receptors.

In addition to its role as a synthetic intermediate, ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate has been investigated for its potential anti-inflammatory and anticancer properties. Studies have shown that compounds with similar structural features can modulate key signaling pathways involved in inflammation and cancer progression. For instance, the benzofuran scaffold has been associated with anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes such as COX-2. Similarly, the trifluoromethyl group can enhance the cytotoxicity of compounds against cancer cells by disrupting cellular processes.

The synthesis of ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate typically involves several steps, including the formation of the benzofuran core and the introduction of the trifluoromethyl-substituted benzamido group. Various synthetic strategies have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the condensation of a suitable benzofuran derivative with a trifluoromethyl-substituted benzoic acid chloride, followed by esterification to form the final product.

The physical and chemical properties of ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate are also noteworthy. It is generally a solid at room temperature and exhibits good solubility in organic solvents such as dichloromethane and dimethylformamide (DMF). These properties make it suitable for use in various chemical reactions and analytical techniques. Additionally, its stability under different conditions is an important factor to consider during storage and handling.

In terms of safety, while ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate is not classified as a hazardous material, appropriate precautions should be taken during handling to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate are promising. Ongoing research continues to explore its potential applications in drug discovery and development, as well as its use in other areas such as materials science and analytical chemistry. As new synthetic methods are developed and more data becomes available on its biological activities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, ethyl 3-(3-(trifluoromethyl)benzamido)-1-benzofuran-2-carboxylate (CAS No. 477500-60-0) is a multifaceted compound with significant potential across various fields. Its unique structural features, coupled with its diverse applications, make it a valuable subject for further investigation and development. As research progresses, it is expected that this compound will continue to contribute to advancements in pharmaceuticals, materials science, and beyond.